N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]propanamide

• IUPAC Name: N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]propanamide
• InChI: InChI=1S/C13H17NO3/c1-3-13(15)14-9(2)10-4-5-11-12(8-10)17-7-6-16-11/h4-5,8-9H,3,6-7H2,1-2H3,(H,14,15)
• InChI Key: LTVIPHRKFGSEGC-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC(C)C1=CC2=C(C=C1)OCCO2
• Molecular Formula: C13H17NO3
• Molecular Weight: 235.28 g/mol

Description

N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]propanamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is also known as MDMA, which is a popular recreational drug. However,

Mechanism of Action

The mechanism of action of N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]propanamide involves the release of neurotransmitters in the brain. MDMA increases the release of serotonin, dopamine, and norepinephrine, which leads to an increase in mood, energy, and sociability. However, the exact mechanism of how MDMA produces these effects is still not fully understood.
Biochemical and Physiological Effects:
N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]propanamide has several biochemical and physiological effects. The release of serotonin, dopamine, and norepinephrine leads to an increase in heart rate, blood pressure, and body temperature. It also leads to a decrease in appetite and an increase in alertness and energy.

Advantages and Limitations for Lab Experiments

The advantages of using N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]propanamide in lab experiments are its ability to increase the release of neurotransmitters in the brain, which can be useful in studying their effects on behavior and cognition. However, the limitations of using MDMA in lab experiments are its potential for abuse and its neurotoxic effects.

Future Directions

There are several future directions for the use of N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]propanamide in scientific research. One direction is to study its potential therapeutic effects for conditions such as PTSD and depression. Another direction is to study its long-term effects on the brain and behavior. Additionally, further research is needed to fully understand the mechanism of action of MDMA and how it produces its effects.
Conclusion:
In conclusion, N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]propanamide has several scientific research applications, particularly in neuroscience research. Its ability to increase the release of neurotransmitters in the brain makes it a useful tool for studying their effects on behavior and cognition. However, its potential for abuse and neurotoxic effects must be carefully considered when using it in lab experiments. Further research is needed to fully understand the mechanism of action of MDMA and its potential therapeutic effects.

Synthesis Methods

The synthesis of N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]propanamide is a complex process that involves several steps. The starting material for the synthesis is safrole, which is a natural product derived from the sassafras tree. The safrole is converted to isosafrole, which is then converted to MDP2P. MDP2P is then reduced to MDMA using a reducing agent such as aluminum amalgam.

Scientific Research Applications

N-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethyl]propanamide has been used in scientific research for a variety of purposes. One of the most common applications is in neuroscience research. MDMA has been shown to increase the release of serotonin, dopamine, and norepinephrine in the brain. This makes it a useful tool for studying the effects of these neurotransmitters on behavior and cognition.